{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate

• IUPAC Name: N-[2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl]-2-methoxyethanamine;oxalic acid
• InChI: InChI=1S/C13H19Cl2NO3.C2H2O4/c1-17-7-5-16-6-8-18-9-10-19-12-4-2-3-11(14)13(12)15;3-1(4)2(5)6/h2-4,16H,5-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HQNDYFQPGVQJPH-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCOCCOC1=C(C(=CC=C1)Cl)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C15H21Cl2NO7
• Molecular Weight: 398.2 g/mol

Description

{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate is a chemical compound that has been gaining attention in the scientific community due to its potential applications in research. This compound is a selective agonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. The 5-HT2C receptor is involved in a variety of physiological processes, including mood regulation, appetite control, and sleep.

Mechanism of Action

{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate is a selective agonist of the 5-HT2C receptor. When the compound binds to the receptor, it activates a signaling pathway that leads to various physiological effects. The exact mechanism of action of the compound is not fully understood, but it is thought to involve the modulation of neurotransmitter release and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by the activation of the 5-HT2C receptor. Some of the effects that have been observed in research studies include appetite suppression, mood regulation, and sleep modulation. Additionally, the compound has been shown to have potential applications in the treatment of obesity, depression, and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of {2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate is its high selectivity for the 5-HT2C receptor. This allows researchers to selectively activate this receptor and investigate its role in various physiological processes. However, one limitation of the compound is its relatively low potency compared to other 5-HT2C receptor agonists. This can make it more difficult to achieve a strong physiological response in research studies.

Future Directions

There are several future directions for research on {2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate. One area of interest is the potential applications of the compound in the treatment of obesity, depression, and anxiety. Additionally, researchers may investigate the role of the 5-HT2C receptor in other physiological processes, such as pain modulation and cardiovascular function. Finally, further studies may be conducted to optimize the potency and selectivity of the compound for the 5-HT2C receptor.

Synthesis Methods

The synthesis of {2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate has been described in the literature. The compound is synthesized by reacting 2-(2-methoxyethyl)amine with 2,3-dichlorophenol in the presence of a base, followed by reaction with ethylene oxide. The resulting product is then treated with oxalic acid to form the oxalate salt.

Scientific Research Applications

{2-[2-(2,3-dichlorophenoxy)ethoxy]ethyl}(2-methoxyethyl)amine oxalate has been used in a variety of scientific research studies. One of the main applications of this compound is in the study of the 5-HT2C receptor. By selectively activating this receptor, researchers can investigate the role of the receptor in various physiological processes.